Cas no 139173-03-8 (Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,5,6,7-tetrahydro-7-oxo-5-phenyl-, ethyl ester)

• Product Name: Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,5,6,7-tetrahydro-7-oxo-5-phenyl-, ethyl ester
• CAS No: 139173-03-8
• MF: C₁₄H₁₃N₃O₃S
• MW: 303.336321592331
• CID: 1272893
• Update Time: 2024-08-04

Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,5,6,7-tetrahydro-7-oxo-5-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,5,6,7-tetrahydro-7-oxo-5-phenyl-, ethyl ester
• Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid, 4,5,6,7-tetrahydro-7-oxo-5-phenyl-, ethyl ester

• Inchi： 1S/C14H13N3O3S/c1-2-20-14(19)11-9-10(17-21-11)13(18)16-12(15-9)8-6-4-3-5-7-8/h3-7,12,15H,2H2,1H3,(H,16,18)
• InChI Key： MNKWPPDHRJZIJE-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)NC(=O)C2=NSC(C(OCC)=O)=C2N1

Computed Properties

• Exact Mass: 303.06789

Experimental Properties

• Density: 1.341±0.06 g/cm3(Predicted)
• Boiling Point: 556.7±50.0 °C(Predicted)
• PSA: 80.32
• pka: 11.62±0.40(Predicted)